Cas no 198-55-0 (Perylene)

• Product Name: Perylene
• CAS No: 198-55-0
• MF: C₂₀H₁₂
• MW: 252.309285163879
• MDL: MFCD00004142
• CID: 36650
• Update Time: 2025-04-18

Perylene Chemical and Physical Properties

Names and Identifiers

• Perylene
• PERI-DINAPHTHALENE
• alpha-perylene
• Perilene
• DIBENZ[DE,KL]ANTHRACENE
• PERYLENE, 50MG, NEAT
• PERYLENE OEKANAL, 250 MG
• Perylene (purified by sublimation)
• Perylene solution
• Dibenz[de,kl]anthracene (purified by sublimation)
• Peri-dinaphthalene (purified by sublimation)
• LT-E602
• PERYLENE 99+%
• Perylene, 98+%
• Perylene, 99+% 1GR
• Low Abundance DNA Quantification Kit

• MDL： MFCD00004142
• Inchi： 1S/C20H12/c1-5-13-6-2-11-17-18-12-4-8-14-7-3-10-16(20(14)18)15(9-1)19(13)17/h1-12H
• InChI Key： CSHWQDPOILHKBI-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC=1C1=CC=CC4=CC=CC(C2=CC=C3)=C14
• BRN： 1911335

Computed Properties

• Exact Mass: 252.09400
• Monoisotopic Mass: 252.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless to yellow flake crystals
• Density: 1.35
• Melting Point: 276-279 °C (lit.)
• Boiling Point: 400 °C
• Flash Point: >200 °C
• Refractive Index: 1.6292 (estimate)
• Solubility: <0.0001g/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 0.00000
• LogP: 5.73720
• Sensitiveness: Sensitive to air
• Merck: 7184
• Color/Form: 2000 μg/mL in dichloromethane
• Solubility: It is easily soluble in chloroform, carbon disulfide, benzene, slightly soluble in ethanol, ether, acetone, and insoluble in hydrothermal sublimation at 350 ～ 400 ℃. It is easily soluble in carbon disulfide and chloroform, moderately soluble in benzene, slightly soluble in ether, ethanol and acetone, and very slightly soluble in petroleum ether. Soluble in concentrated sulfuric acid, it turns green, but soon turns blue-green to purplish red.

Perylene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H336-H351-H373
• Warning Statement： P261-P281-P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 36/37/38-40-67
• Safety Instruction： S36/37-S45
• RTECS：SE3794000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R40
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Other Chemical Reagents